Hexachlororhodate(3-)

• Molecular Formula: Cl6Rh-3
• Molecular Weight: 315.6 g/mol
• IUPAC Name: hexachlororhodium(3-)
• InChI: InChI=1S/6ClH.Rh/h6*1H;/q;;;;;;+3/p-6
• InChI Key: IMPKJEVBJJJVBX-UHFFFAOYSA-H
• SMILES: Cl[Rh-3](Cl)(Cl)(Cl)(Cl)Cl

Description

Hexachlororhodate(3-) is a perchlorometallate anion having six chlorines and rhodium(III) as the metal component. It is a rhodium coordination entity and a perchlorometallate anion.

Scientific Research Applications

Crystal Structure Analysis

Trisodium hexachlororhodate(III), Na3RhCl6, is a compound that has been characterized by laboratory X-ray powder diffraction, revealing its crystal structure to be isostructural with the Na3CrCl6 structure type. This structure falls within the space group P $\bar 31$ c, featuring unit-cell parameters a = 6.8116(1) Å, c = 11.9196(2) Å, V = 478.95(2) Å3, and Z = 2 (Etter, 2018).

Nanoparticle Synthesis

Hexachlororhodate(III) ions are utilized in the reverse micelle synthesis of rhodium nanoparticles, involving water-in-oil reverse micelles of butyl ammonium laurate in hexanes. Upon reduction with sodium borohydride, rhodium nanoparticles of varying sizes (1.5, 2.2, and 2.9 nm) are produced, characterized by dynamic light scattering and Gaussian size distribution. These nanoparticles are further analyzed using TEM, HRTEM, and X-ray photoemission spectroscopy (Hoefelmeyer, Liu, Somorjai, & Tilley, 2007).

Catalyst Precursor Development

Acetylacetonatodicarbonylrhodium(I), an important oxo industrial catalyst precursor, is prepared from trisodium hexachlororhodate with a yield of 96% under optimized conditions. The structure of this compound is characterized by IR, H-NMR, and C-NMR, demonstrating a streamlined preparation process from rhodium powder that reduces production costs and cycle time (Che, 2014).